N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-indol-3-yl)butanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-indol-3-yl)butanamide
• InChI: InChI=1S/C20H20N2O3/c23-20(22-15-8-9-18-19(12-15)25-11-10-24-18)7-3-4-14-13-21-17-6-2-1-5-16(14)17/h1-2,5-6,8-9,12-13,21H,3-4,7,10-11H2,(H,22,23)
• InChI Key: OOEQIJAYUBGEJG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CCCC3=CNC4=CC=CC=C43
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-indol-3-yl)butanamide, commonly known as DIAB, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DIAB is a synthetic compound that is structurally similar to the endogenous cannabinoid anandamide.

Scientific Research Applications

DIAB has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. DIAB has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and multiple sclerosis.

Mechanism of Action

DIAB exerts its effects through the activation of the endocannabinoid system. It acts as a partial agonist of the CB1 and CB2 receptors, which are involved in various physiological processes such as pain perception, inflammation, and immune function. DIAB also inhibits the uptake of anandamide, which is a natural ligand for the CB1 and CB2 receptors.
Biochemical and Physiological Effects
DIAB has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DIAB also has analgesic effects by reducing pain perception through the activation of the CB1 receptors. Additionally, DIAB has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DIAB has several advantages for lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, DIAB also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of DIAB. One area of research is the development of new analogs with improved pharmacokinetic properties. Another area of research is the investigation of the potential use of DIAB in the treatment of various diseases such as cancer, Alzheimer's disease, and multiple sclerosis. Additionally, further studies are needed to elucidate the mechanism of action of DIAB and its effects on various physiological processes.

Synthesis Methods

DIAB can be synthesized through a multistep process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 1H-indole-3-carbaldehyde, followed by reduction and amidation. The final product is obtained as a white solid with a melting point of 123-125°C.